Cas no 63668-35-9 ( )

• Product Name: &nbsp
• CAS No: 63668-35-9
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 960664
• PubChem ID: 329314
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-1-nitroso-3-(pyridin-3-ylmethyl)urea
• AC1L74HD
• NSC311159
• NSC-311159
• MLS003389467
• DS-002812
• 63668-35-9
• DTXSID10317111
• SMR002049119
•  

• Inchi： 1S/C13H18N4O2/c18-13(15-10-11-5-4-8-14-9-11)17(16-19)12-6-2-1-3-7-12/h4-5,8-9,12H,1-3,6-7,10H2,(H,15,18)
• InChI Key： WAKFBOOENSZIRZ-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=NC=CC=1)N(C1CCCCC1)N=O

Computed Properties

• Exact Mass: 262.14314
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.66
• LogP: 2.99820